Cas no 33019-84-0 ((2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid)

(2S)-2-(2,2-Dimethylpropanamido)-4-methylpentanoic acid is a chiral non-proteinogenic amino acid derivative featuring a pivaloyl amide group and a branched alkyl side chain. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable in peptide synthesis and pharmaceutical applications where chirality is critical. The tert-butyl-like pivaloyl moiety enhances steric hindrance, improving metabolic stability and resistance to enzymatic degradation. The compound’s hydrophobic nature facilitates membrane permeability, while its carboxylic acid functionality allows for further derivatization. It serves as a versatile intermediate in medicinal chemistry, particularly for designing protease inhibitors or modifying peptide backbones to optimize pharmacokinetic properties. The structural rigidity also supports conformational studies in drug development.

(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid structure

33019-84-0 structure

Product Name:(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid

CAS No:33019-84-0

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD12795492

CID:3456642

PubChem ID:6426753

Update Time:2025-05-28

(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- L-LEUCINE, N-(2,2-DIMETHYL-1-OXOPROPYL)-
- (2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid
- N-pivalyl-L-leucine
- DTXSID701285054
- CS-0242093
- EN300-244643
- (2S)-2-(2,2-Dimethylpropanamido)-4-methylpentanoicacid
- (2S)-2-(2,2-dimethylpropanoylamino)-4-methylpentanoic acid
- SCHEMBL19083736
- 33019-84-0
- MFCD12795492
- N-(2,2-Dimethyl-1-oxopropyl)-L-leucine
- E87408
- MDL： MFCD12795492
- Inchi： 1S/C11H21NO3/c1-7(2)6-8(9(13)14)12-10(15)11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
- InChI Key： OLZMLDKOPZADGZ-QMMMGPOBSA-N
- SMILES： O=C(C(C)(C)C)N[C@H](C(=O)O)CC(C)C

Computed Properties

Exact Mass: 215.15214353g/mol
Monoisotopic Mass: 215.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66.4Å²

(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-244643-0.05g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	0.05g	$101.0	2024-06-19
Enamine	EN300-244643-0.1g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	0.1g	$152.0	2024-06-19
Enamine	EN300-244643-0.25g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	0.25g	$216.0	2024-06-19
Enamine	EN300-244643-0.5g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	0.5g	$407.0	2024-06-19
Enamine	EN300-244643-1.0g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	1.0g	$528.0	2024-06-19
Enamine	EN300-244643-2.5g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	2.5g	$1034.0	2024-06-19
Enamine	EN300-244643-5.0g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	5.0g	$1530.0	2024-06-19
Enamine	EN300-244643-10.0g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	10.0g	$2269.0	2024-06-19
Enamine	EN300-244643-1g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	1g	$528.0	2023-09-15
Enamine	EN300-244643-5g	(2S)-2-(2,2-dimethylpropanamido)-4-methylpentanoic acid	33019-84-0	95%	5g	$1530.0	2023-09-15